Cas no 936250-18-9 (3-Cyanomethoxyphenylboronic acid, pinacol ester)

3-Cyanomethoxyphenylboronic acid, pinacol ester structure
936250-18-9 structure
Product Name:3-Cyanomethoxyphenylboronic acid, pinacol ester
CAS No:936250-18-9
Molecular Formula:C14H18BNO3
Molecular Weight:259.108623981476
MDL:MFCD06795674
CID:839821
PubChem ID:17998911

3-Cyanomethoxyphenylboronic acid, pinacol ester Properties

Names and Identifiers

    • 2-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile
    • 2-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetonitrile
    • 3-Cyanomethoxyphenylboronic acid, pinacol ester
    • [3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxy]-acetonitrile
    • ZXBA000293
    • FCH2811799
    • AB29225
    • OR361028
    • AX8106426
    • ST24027499
    • 3-Cyanomethoxyphenylboroni
    • 2-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetonitrile (ACI)
    • 2-[3-(Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetonitrile
    • AKOS015960076
    • DS-17990
    • CS-0174448
    • 3-Cyanomethoxy-phenylboronic acid pinacol ester
    • MFCD06795674
    • C77221
    • SCHEMBL2424699
    • 3-cyanomethoxy-phenylboronic acid, pinacol ester, AldrichCPR
    • DTXSID00592137
    • 936250-18-9
    • [3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]acetonitrile
    • MDL: MFCD06795674
    • InChIKey: DROXVQHBOYMKPQ-UHFFFAOYSA-N
    • Inchi: 1S/C14H18BNO3/c1-13(2)14(3,4)19-15(18-13)11-6-5-7-12(10-11)17-9-8-16/h5-7,10H,9H2,1-4H3
    • SMILES: N#CCOC1C=C(B2OC(C)(C)C(C)(C)O2)C=CC=1

Computed Properties

  • Exact Mass: 259.13800
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 259.1379736g/mol
  • Heavy Atom Count: 19
  • Complexity: 358
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Topological Polar Surface Area: 51.5

Experimental Properties

  • LogP: 1.88818
  • PSA: 51.48000

3-Cyanomethoxyphenylboronic acid, pinacol ester Security Information

3-Cyanomethoxyphenylboronic acid, pinacol ester Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Cyanomethoxyphenylboronic acid, pinacol ester Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00GVGZ-100mg
[3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxy]-acetonitrile
936250-18-9 98%
100mg
$18.00 2025-02-27
A2B Chem LLC
AH86483-250mg
3-Cyanomethoxyphenylboronic acid, pinacol ester
936250-18-9 95%
250mg
$28.00 2024-07-18
Aaron
AR00GVPB-100mg
[3-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenoxy]-acetonitrile
936250-18-9 97%
100mg
$6.00 2025-01-24
abcr
AB175402-250 mg
3-Cyanomethoxyphenylboronic acid, pinacol ester; .
936250-18-9
250MG
€128.50 2022-06-11
Ambeed
A285706-100mg
2-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile
936250-18-9 95%
100mg
$21.0 2025-02-28
Apollo Scientific
OR361028-250mg
3-Cyanomethoxyphenylboronic acid, pinacol ester
936250-18-9 95+%
250mg
£47.00 2025-02-19
Chemenu
CM134711-1g
2-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile
936250-18-9 95 %
1g
$140 2021-08-05
eNovation Chemicals LLC
D549606-1g
2-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile
936250-18-9 95%
1g
$295 2022-10-16
Fluorochem
216140-250mg
2-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)acetonitrile
936250-18-9 95%
250mg
£51.00 2022-03-01
TRC
C981838-100mg
3-Cyanomethoxyphenylboronic acid, pinacol ester
936250-18-9
100mg
$92.00 2023-05-18

3-Cyanomethoxyphenylboronic acid, pinacol ester Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Tetrahydrofuran ;  18 h, reflux
Reference
A reassessment of mycophenolic acid as a lead compound for the development of inhibitors of Chikungunya virus replication
Rashad, Adel A.; Neyts, Johan; Leyssen, Pieter; Keller, Paul A., Tetrahedron, 2018, 74(12), 1294-1306

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  rt; 12 h, 50 °C
Reference
Preparation of 8-substituted isoquinoline derivatives as IKKβ kinase inhibitors
, World Intellectual Property Organization, , ,

3-Cyanomethoxyphenylboronic acid, pinacol ester Raw materials

3-Cyanomethoxyphenylboronic acid, pinacol ester Preparation Products

3-Cyanomethoxyphenylboronic acid, pinacol ester Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:936250-18-9)3-Cyanomethoxyphenylboronic acid, pinacol ester
A859705
Purity:99%
Quantity:5g
Price($):328.0